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Compound of Interest

Compound Name:
4-Bromo-6-chlorobenzene-1,3-

diamine

CAS No.: 1373233-06-7

Cat. No.: B3366455

Get Quote

As a Senior Application Scientist in pharmaceutical development, encountering a molecular

formula like C6H6BrClN2 requires immediate structural disambiguation. With a molecular

weight of 221.48 g/mol , this formula does not represent a single chemical entity, but rather a

diverse class of structural isomers[1][2]. In drug discovery and agrochemical synthesis, these

isomers primarily manifest as either halogenated diaminobenzenes (critical precursors for

kinase inhibitors) or halogenated alkylpyrimidines (key intermediates for antifungal agents and

herbicides)[1][3].

This whitepaper provides an in-depth technical guide to the physical properties, isotopic

signatures, and self-validating analytical protocols required to characterize C6H6BrClN2

isomers accurately.
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Regardless of the structural arrangement, all compounds with the formula C6H6BrClN2 share

identical mass parameters:

Standard Molecular Weight: 221.48 g/mol [4][5]

Monoisotopic Mass: 219.94029 Da[1][3][5]

The 3:4:1 Isotopic Envelope
The true analytical fingerprint of C6H6BrClN2 lies in its isotopic distribution. The molecule

contains one Bromine atom and one Chlorine atom.

Bromine exists naturally as

Br (~50.7%) and

Br (~49.3%).

Chlorine exists as

Cl (~75.8%) and

Cl (~24.2%).

When analyzed via mass spectrometry, the combination of these isotopes generates a highly

specific, self-validating triad of peaks:

M (m/z ~220.94): Composed of

Br and

Cl. (Relative abundance: ~3 parts)

M+2 (m/z ~222.94): Composed of (

Br +

Cl) and (

Br +
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Cl). (Relative abundance: ~4 parts)

M+4 (m/z ~224.94): Composed of

Br and

Cl. (Relative abundance: ~1 part)

This ~3:4:1 intensity ratio is an immutable law of physics for this formula and serves as the

primary diagnostic tool during synthesis validation.

Molecular Ion [M+H]+
C6H6BrClN2

M (m/z ~220.9)
79Br + 35Cl

 ~75% Cl, ~50% Br

M+2 (m/z ~222.9)
81Br+35Cl / 79Br+37Cl

 Mixed Isotopes

M+4 (m/z ~224.9)
81Br + 37Cl

 ~25% Cl, ~50% Br

Click to download full resolution via product page

Fig 1: Isotopic fragmentation pathway and distribution logic for C6H6BrClN2.

Structural Isomerism and Physical Properties
The physical state, polarity, and thermal stability of C6H6BrClN2 depend entirely on its isomeric

form. The table below summarizes the quantitative physical data for the most prominent

industrial isomers.

Table 1: Physicochemical Properties of Selected
C6H6BrClN2 Isomers
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Isomer
Name

Chemical
Class

XLogP TPSA (Å²)
Melting
Point

Primary
Application

1,2-Diamino-

5-bromo-3-

chlorobenzen

e[2]

Halogenated

Aniline
~1.9 52.0 57 - 60 °C

Kinase

inhibitor

synthesis

4-(1-

Bromoethyl)-

6-

chloropyrimidi

ne[1]

Alkylpyrimidin

e
2.2 25.8

N/A

(Liquid/Low

MP)

Antifungal

API impurity

5-Bromo-4-

chloro-6-

ethylpyrimidin

e[3]

Alkylpyrimidin

e
2.7 25.8 N/A

Agrochemical

intermediate

4-Bromo-3-

chlorobenzen

e-1,2-

diamine[5]

Halogenated

Aniline
1.9 52.0 Solid (Varies)

Organic

synthesis

building block

Data Interpretation: The diaminobenzene isomers exhibit a higher Topological Polar Surface

Area (TPSA of 52.0 Å²) due to the dual primary amine groups, resulting in lower lipophilicity

(XLogP ~1.9) compared to the pyrimidine derivatives (XLogP 2.2 - 2.7)[1][3][5].

Self-Validating Experimental Protocols
To ensure scientific integrity and trustworthiness (E-E-A-T) in the lab, standard operating

procedures must not merely be a list of steps, but a logically grounded, self-validating system.

Protocol A: High-Resolution Mass Spectrometry (HRMS)
for Isotopic Validation
Objective: Confirm the exact mass and the 3:4:1 isotopic envelope of the synthesized batch.
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Sample Preparation: Dissolve 1.0 mg of the C6H6BrClN2 sample in 1 mL of LC-MS grade

Methanol. Dilute to a final concentration of 1 µg/mL using a diluent of 0.1% Formic Acid in

Water/Acetonitrile (50:50, v/v).

Causality: Formic acid is critical here. It acts as a proton donor, facilitating the protonation

of the basic amine or pyrimidine nitrogens to ensure a robust [M+H]

signal in positive ion mode.

ESI Source Optimization: Inject 2 µL into the Electrospray Ionization (ESI) source. Set the

capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

Causality: Halogen-carbon bonds (particularly C-Br) can be thermally labile. A desolvation

temperature of 350°C provides the optimal thermodynamic balance—hot enough to

evaporate the solvent droplets completely, but cool enough to prevent in-source

fragmentation of the bromine atom.

Data Acquisition & Self-Validation Mechanism: Scan the m/z range of 150 to 300. Extract the

ion chromatograms for m/z 220.94, 222.94, and 224.94.

Validation: The system validates itself. If the integrated peak areas do not reflect the

~3:4:1 ratio, the analyst immediately knows the sample is either contaminated with a co-

eluting impurity or the molecular formula is incorrect.

Protocol B: Differential Scanning Calorimetry (DSC) for
Purity Assessment
Objective: Determine the melting point and thermodynamic purity of solid isomers (e.g., 1,2-

Diamino-5-bromo-3-chlorobenzene).

Sample Loading: Weigh exactly 2.5 mg of the solid isomer into an aluminum DSC pan.

Crimp the pan with a pin-hole lid.

Causality: The pin-hole is mandatory. It allows the outgassing of any residual volatile

synthesis solvents (like ethyl acetate), preventing internal pressure build-up that would

artificially distort the melting endotherm.
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Atmospheric Control: Purge the furnace with dry Nitrogen gas at a flow rate of 50 mL/min.

Causality: Diaminobenzenes are highly susceptible to oxidative degradation at elevated

temperatures. The nitrogen purge creates an inert atmosphere, ensuring the thermal event

recorded is a pure phase transition (melting) and not an exothermic decomposition.

Thermal Ramping & Self-Validation Mechanism: Equilibrate the sample at 20°C, then apply a

heating ramp of 10°C/min up to 150°C.

Validation: For 1,2-Diamino-5-bromo-3-chlorobenzene, the onset of the melting endotherm

must align with the 57-60 °C range[2]. The protocol self-validates purity via the peak width

(

T). A sharp peak (

T < 1.5°C) confirms high purity; a broad peak mathematically proves the presence of
impurities via melting point depression, mandating immediate re-crystallization.

C6H6BrClN2
Synthesis Batch

HRMS (ESI+)

DSC Thermal
Analysis

1H/13C NMR

Isotopic Envelope
Validation

Melting Point &
Purity

Regioisomer
Confirmation

Click to download full resolution via product page

Fig 2: Multi-modal analytical workflow for the structural and physicochemical validation of

C6H6BrClN2 isomers.

Safety, Handling, and Hazard Classification
Handling C6H6BrClN2 isomers requires strict adherence to institutional safety protocols, as

these compounds possess significant biological activity and reactivity. Based on standardized

Safety Data Sheets (SDS) for this chemical class (e.g., 5-Bromo-4-chloro-2,6-
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dimethylpyrimidine and 3-Bromo-5-chloro-1,2-diaminobenzene), the following GHS hazard

classifications generally apply:

H302: Harmful if swallowed[6][7].

H315 / H314: Causes skin irritation. Certain aniline isomers (like 1,2-Diamino-5-bromo-3-

chlorobenzene) carry a "Danger" signal word and are classified under Skin Corr. 1B (H314),

meaning they cause severe skin burns and eye damage[2][6][7].

H319: Causes serious eye irritation[6][7].

H335: May cause respiratory irritation[6][7].

Engineering Controls & PPE: All handling, weighing, and transfer of these powders must be

conducted within a certified chemical fume hood to prevent inhalation of aerosolized dust[6][7].

Personnel must wear nitrile gloves, protective eyewear, and, in cases of nuisance dust

exposure outside of a hood, a type P95 (US) or P1 (EU) particulate respirator[6].
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(6-Bromo-2-chloropyridin-3-yl)methanamine - Sigma-Aldrich. sigmaaldrich.com.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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